Cas no 1807940-68-6 (2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester
• CAS No: 1807940-68-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5162369
• PubChem ID: 75481169
• Update Time: 2025-05-30

2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester

• Inchi： 1S/C12H13N3O2/c1-8-4-5-10(9(2)6-8)7-11(14-15-13)12(16)17-3/h4-7H,1-3H3
• InChI Key： JCSJXUGFAGHFME-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1C)=C(N=[N+]=[N-])C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester

2-Propenoic Acid, 2-Azido-3-(2,4-Dimethylphenyl)-, Methyl Ester (CAS No. 1807940-68-6)

2-Propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester is a compound with the CAS registry number 1807940-68-6. This compound belongs to the class of organic compounds known as methyl esters, specifically those derived from propenoic acids with an azide group at the 2-position and a substituted phenyl group at the 3-position. The structure of this compound is characterized by a vinyl group (C=C) attached to a carboxylic acid moiety, which is further modified by the presence of an azide (-N₃) group and a methyl ester (-OCH₃) group. The phenyl ring is substituted with two methyl groups at the 2 and 4 positions, making it a dimethyl-substituted phenyl group.

The synthesis of 2-propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester typically involves multi-step organic reactions. One common approach is the alkylation of an azide-containing propenoic acid derivative with a substituted phenyl group. The reaction conditions often include the use of coupling agents or bases to facilitate the formation of the ester bond. The presence of the azide group introduces unique reactivity into the molecule, making it suitable for applications in click chemistry and other azide-based reactions.

Recent studies have highlighted the potential of this compound in various fields due to its unique structural features. For instance, its azide functionality makes it an ideal candidate for click chemistry reactions, such as the Huisgen cycloaddition reaction with alkyne derivatives. This has led to its use in the synthesis of complex molecules and materials with tailored properties. Additionally, the methyl ester group enhances solubility in organic solvents, making it easier to handle in laboratory settings.

The dimethyl-substituted phenyl group imparts steric bulk to the molecule, which can influence its reactivity and stability. This feature has been exploited in research aimed at developing new materials for optoelectronic applications. For example, studies have shown that derivatives of this compound can be used as building blocks for constructing conjugated polymers with improved charge transport properties.

In terms of biological applications, this compound has been investigated for its potential as a precursor in drug delivery systems. The azide group enables selective functionalization through click chemistry, allowing for the attachment of bioactive molecules or targeting ligands. Furthermore, its ability to undergo photochemical reactions under specific conditions has opened avenues for its use in light-responsive drug delivery systems.

From a synthetic perspective, researchers have explored various methods to optimize the synthesis of this compound. One notable advancement involves the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. These methods have not only streamlined production but also reduced reaction times compared to traditional approaches.

The structural versatility of 2-propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester has also made it a valuable tool in material science research. Its ability to form stable covalent bonds through click chemistry has been leveraged in creating cross-linked polymer networks with enhanced mechanical properties. Such materials hold promise for applications in tissue engineering and regenerative medicine.

In conclusion, CAS No. 1807940-68-6, or 2-propenoic acid, 2-azido-3-(2,4-dimethylphenyl)-, methyl ester, is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups and structural features continues to drive innovative research and development efforts.